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Compound of Interest

Compound Name: Sodium cyclopentadienide

Cat. No.: B1585083

For Researchers, Scientists, and Drug Development Professionals

Sodium cyclopentadienide (NaCp), an organosodium compound with the chemical formula
CsHsNa, is a pivotal reagent in organometallic chemistry.[1][2] Its significance lies primarily in
its role as a precursor for the synthesis of cyclopentadienyl (Cp) ligands in transition metal
complexes, which are integral to catalysis, materials science, and polymer synthesis.[1][3] This
guide provides a comprehensive overview of the physical properties of sodium
cyclopentadienide, presenting quantitative data in a structured format, and outlining the
methodologies for its synthesis, which indirectly relate to its handling and observation of its
properties.

Physical and Chemical Properties

Sodium cyclopentadienide is an ionic compound consisting of a sodium cation (Na*) and a
cyclopentadienide anion (Cp~).[1][2] The cyclopentadienide anion is a planar, five-membered
ring with delocalized mt-electrons, rendering it aromatic and remarkably stable.[2][3] The
compound is highly reactive, particularly towards air and moisture, and is pyrophoric, igniting
spontaneously in air.[1][2][3] It reacts violently with water to produce flammable hydrogen gas.

[3]

Appearance: In its solid, solvent-free state, sodium cyclopentadienide is a colorless or white
to grayish-yellowish powder.[1][4][5][6][7] However, it is frequently encountered as a solution in
tetrahydrofuran (THF), where it typically appears as a pink, dark red, or yellow-red liquid.[1][2]

[8][9][10] Traces of oxidized impurities can cause solid samples to appear pink.[4][11]
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Structure: In the solid state, solvent-free sodium cyclopentadienide adopts a "polydecker
sandwich” structure, forming infinite chains of alternating sodium cations and cyclopentadienyl
anions.[3][11] When dissolved in donor solvents like THF, it is highly solvated.[11]

Quantitative Physical Properties

The following table summarizes the key quantitative physical properties of sodium
cyclopentadienide based on available data. It is important to note that some variations exist in
the reported values across different sources, which may be attributed to the form of the
substance (solid vs. solution) and measurement conditions.

Property Value Notes Source(s)
Molecular Weight 88.08 g/mol [L][316][12][13][14][15]
Melting Point ~172 °C For the solid form. [L15178Ie17]
N ) Decomposes at this
Boiling Point 41.5 °C (decomposes) [315]
temperature.
Density 1.113 g/cm3 For the solid. [B114][11]

0.946 g/mL at 20 °C For a solution in THF. (11516178617

For a 2.4 M solution in
0.938 g/mL at 25 °C THE [O][12][15][18]

- _ Insoluble in water
Solubility Soluble in THF. ) [B][4][11]
(reacts violently).

Flash Point -17°C (1 °F) For a solution in THF. [O1[15][18]

Experimental Protocols: Synthesis of Sodium
Cyclopentadienide

The physical properties of sodium cyclopentadienide are often observed in the context of its
synthesis and handling due to its high reactivity. The most common methods for its preparation
involve the deprotonation of cyclopentadiene.

1. Reaction with Sodium Metal:
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This traditional method involves the direct reaction of cyclopentadiene with metallic sodium.[3]
e Reaction: 2 Na + 2 CsHe — 2 NaCsHs + Hz[3]

e Procedure: Sodium metal, often in the form of a dispersion ("sodium sand") created by
melting sodium in refluxing xylene and stirring rapidly, is reacted with cyclopentadiene in an
inert solvent like THF.[4][11] The reaction is highly exothermic and requires careful
temperature control.[4][11]

2. Reaction with Sodium Hydride:
A more convenient and widely used method employs sodium hydride as the base.[2][4][11]
e Reaction: NaH + CsHe — NaCsHs + Hz[4][11]

o Procedure: Cyclopentadiene is added to a suspension of sodium hydride in anhydrous THF
under an inert atmosphere (e.g., nitrogen or argon). The reaction proceeds at room
temperature and is generally considered to provide better stoichiometric control.[2]

Logical Relationships of Sodium Cyclopentadienide
Properties

The physical state and environment significantly influence the observed properties of sodium
cyclopentadienide. The following diagram illustrates these relationships.

Physical State

Solid State Solution (in THF)

{
Polydecker Sandwich (Colorless/White Powder ~1.113 g/cm?® / Pink/Red Solution Pyrophoric 0.94 g/mL \Highly Reactive
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Caption: Relationship between the physical state of sodium cyclopentadienide and its
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Sodium Cyclopentadienide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585083#what-are-the-physical-properties-of-
sodium-cyclopentadienide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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